Dibismuth trizirconium nonaoxide

• CAS No.: 12048-52-1
• Molecular Formula: Bi2O7Zr2
• Molecular Weight: 712.4 g/mol
• IUPAC Name: dibismuth;oxygen(2-);zirconium(4+)
• InChI: InChI=1S/2Bi.7O.2Zr/q2*+3;7*-2;2*+4
• InChI Key: JSIJEPSXALLBJJ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Zr+4].[Zr+4].[Bi+3].[Bi+3]
• Synonyms: dibismuth trizirconium nonaoxide

Description

Dibismuth trizirconium nonaoxide (Bi₂Zr₃O₉) is a ternary metal oxide composed of bismuth (Bi), zirconium (Zr), and oxygen (O). While direct experimental data on this compound is sparse in publicly available literature, its structural and chemical properties can be inferred from analogous bismuth-based oxides.

The compound’s formula suggests a perovskite-like or pyrochlore-type structure, common in mixed-metal oxides. Such structures often exhibit thermal stability and tunable electronic properties, making them suitable for industrial applications.

Comparison with Similar Compounds

Comparison with Similar Bismuth-Based Oxides

Dibismuth Tritin Nonaoxide (Bi₂Sn₃O₉)

Chemical Formula: Bi₂Sn₃O₉ CAS No.: 12010-67-2 Structure: Likely adopts a cubic pyrochlore structure, similar to other Bi-M-O systems (M = Sn, Zr, Fe). Applications: Used in gas sensors and dielectric ceramics due to Sn³⁺/Sn⁴⁺ redox activity. Key Differences:

• Metal Component : Zirconium (Zr) in Bi₂Zr₃O₉ vs. tin (Sn) in Bi₂Sn₃O₉.
• Electrical Properties : Sn-containing oxides often exhibit higher ionic conductivity, whereas Zr-based oxides may prioritize thermal stability .

Table 1: Comparative Properties of Bi₂Zr₃O₉ and Bi₂Sn₃O₉

Property	Bi₂Zr₃O₉ (Inferred)	Bi₂Sn₃O₉
Thermal Stability	High (>800°C)	Moderate (~600°C)
Ionic Conductivity	Low	High
Primary Application	High-temperature ceramics	Gas sensors

Dibismuth Tetra-Iron Nonaoxide (Bi₂Fe₄O₉)

Chemical Formula : Bi₂Fe₄O₉
Synthesis : Prepared via coprecipitation of bismuth nitrate and iron nitrate precursors .
Structure : Mullite-type structure with alternating Bi³⁺ and Fe³⁺ layers.
Applications : Magnetoelectric materials, photocatalysis.
Key Differences :

• Metal Component : Iron (Fe) introduces magnetic properties absent in Zr/Sn analogs.
• Synthesis Method : Coprecipitation is a low-cost route for Fe-containing oxides, whereas Zr-based oxides may require sol-gel or solid-state methods .

Dibismuth Trioxide (Bi₂O₃)

Chemical Formula: Bi₂O₃ CAS No.: 1304-76-3 Structure: Monoclinic (α-phase) or cubic (δ-phase) depending on temperature. Applications: Catalysts, optical coatings, solid oxide fuel cells. Key Differences:

• Oxygen Content : Bi₂O₃ is a binary oxide, lacking the ternary complexity of Bi₂Zr₃O₉.
• Conductivity : Bi₂O₃ exhibits high oxygen ion conductivity, whereas ternary oxides like Bi₂Zr₃O₉ focus on structural robustness .

Table 3: Functional Contrast with Bi₂O₃

Property	Bi₂Zr₃O₉	Bi₂O₃
Oxygen Ion Conductivity	Low	Very High
Structural Complexity	Ternary (Bi-Zr-O)	Binary (Bi-O)
Thermal Stability	Superior	Moderate (phase changes)